Cas no 2548993-94-6 (2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 2548993-94-6
• MF: C₁₇H₁₅ClN₂O₃S
• MW: 362.830601930618
• CID: 5310671
• PubChem ID: 154831097
• Update Time: 2025-06-24

2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• F6782-4423
• 2548993-94-6
• 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione
• 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1lambda,2,4-benzothiadiazine-1,1,3-trione
• AKOS040727757
• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chloro-2-methylphenyl)-4-(2-propen-1-yl)-, 1,1-dioxide
• 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C17H15ClN2O3S/c1-3-10-19-15-6-4-5-7-16(15)24(22,23)20(17(19)21)14-9-8-13(18)11-12(14)2/h3-9,11H,1,10H2,2H3
• InChI Key： WWADUSUVJWACPF-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N(CC=C)C(=O)N1C1=CC=C(Cl)C=C1C

Computed Properties

• Exact Mass: 362.0491912g/mol
• Monoisotopic Mass: 362.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.9±60.0 °C(Predicted)
• pka: -1.49±0.20(Predicted)

Additional information on 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

Introduction to 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione (CAS No. 2548993-94-6)

2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione, identified by its CAS number 2548993-94-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical framework and potential biological activities. This compound belongs to the benzothiadiazine class, a scaffold that is widely recognized for its pharmacological relevance and has been extensively explored in the development of drugs targeting various diseases.

The molecular structure of 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione incorporates several key functional groups that contribute to its chemical reactivity and biological profile. The presence of a chloro-substituted aromatic ring at the 4-position and a methyl group at the 2-position of the phenyl ring enhances its interaction with biological targets. Additionally, the allyl group (prop-2-en-1-yloxy) at the 4-position introduces a degree of lipophilicity and flexibility, which can influence both its solubility and metabolic stability. The core benzothiadiazine-trione moiety is known for its ability to modulate various biological pathways, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The benzothiadiazine scaffold has been particularly well-studied due to its versatility in drug design. For instance, derivatives of benzothiadiazines have shown efficacy in treating conditions such as inflammation, pain, and cardiovascular diseases. The specific substitution pattern in 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione may confer unique properties that distinguish it from other analogs in this class.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, it may be possible to disrupt aberrant signaling cascades that contribute to disease progression. Preliminary studies have suggested that compounds with a benzothiadiazine core can interact with kinase domains effectively. The chloro-substituted phenyl ring and the allyl group in 2-(4-chloro-2-methylphenyl)-4-(prop-2-en-1-yloxy)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione are particularly interesting as they may serve as key interaction points with target kinases.

Furthermore, the trione moiety within the benzothiadiazine ring is known to contribute to hydrogen bonding capabilities and can enhance binding affinity to biological targets. This feature is particularly valuable in drug design where precise interactions with receptor sites are crucial for efficacy. The combination of these structural elements suggests that this compound could exhibit potent activity against a range of kinases and other therapeutic targets.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of novel compounds with high accuracy. Molecular docking studies have been performed on CAS No. 2548993-94-6, revealing potential binding interactions with various kinases such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings align with experimental observations from related benzothiadiazine derivatives that have demonstrated anti-proliferative effects in cancer cell lines.

The synthesis of CAS No. 2548993 - 94 - 6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro-substituent, the formation of the benzothiadiazine ring system via cyclization reactions involving appropriate precursors such as maleic anhydride derivatives or isocyanates followed by condensation reactions with thioamides or thioureas. The subsequent functionalization with an allyl group at the 4-position typically involves halogen-metal exchange followed by alkylation using propene oxide or an allyl halide source.

In terms of pharmacokinetic properties, CAS No 25 -48993 -94 -6 exhibits moderate solubility in organic solvents but limited water solubility which may pose challenges for formulation development especially if intended for oral or injectable administration .However ,the lipophilicity imparted by its aromatic rings could enhance membrane permeability making it suitable for topical applications or delivery systems designed to improve bioavailability .

Preclinical studies are essential for evaluating the safety profile efficacy ,and pharmacokinetic behavior before advancing into human trials .In vitro assays using various cell lines have provided initial insights into its biological activity suggesting potential therapeutic utility .For example ,it has shown inhibitory effects on certain cancer cell lines indicating its anti-proliferative potential .

The future direction of research on this compound includes further exploration into its mechanism(s)of action ,optimization through structure-based drug design ,and investigation into potential side effects .Combining experimental approaches with computational modeling will be crucial for understanding how modifications to its structure can enhance potency selectivity ,and pharmacokinetic properties .

Given the growing interest in kinase inhibitors as therapeutic agents, CAS No 25 -48993 -94 -6 represents an exciting opportunity for medicinal chemists who seek novel scaffolds capable targeting disease-relevant enzymes effectively .Its unique combination features make it worthy candidate additional studies aimed elucidating full therapeutic spectrum uncovering new possibilities treating diverse pathological conditions ranging from cancers inflammatory disorders beyond .